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Compound of Interest

Compound Name: Strontium bromide

Cat. No.: B079252

An authoritative guide for researchers, scientists, and drug development professionals on the
fundamental chemical properties of Strontium Bromide (SrBrz), establishing its classification
as an ionic compound through theoretical principles and empirical data.

Executive Summary

Strontium bromide (SrBrz2) is a chemical compound formed from the alkaline earth metal
strontium and the halogen bromine. A comprehensive analysis based on electronegativity
differences, physicochemical properties, and crystal structure confirms that strontium bromide
is unequivocally an ionic compound. This is characterized by the electrostatic attraction
between the strontium cation (Sr2*) and two bromide anions (Br~). This document provides a
detailed examination of the evidence, presents quantitative data in a structured format, and
outlines the experimental protocols used to determine these properties, underscoring its
relevance in pharmaceutical and chemical research.

Determination of Bond Type: Electronegativity
Analysis

The nature of a chemical bond is primarily determined by the difference in electronegativity
between the constituent atoms. Electronegativity is the measure of an atom's ability to attract
shared electrons in a chemical bond.
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» Strontium (Sr), an alkaline earth metal, has a low electronegativity value of approximately
0.95 on the Pauling scale.[1][2][3]

e Bromine (Br), a halogen, has a high electronegativity value of approximately 2.96 on the
Pauling scale.[1][2]

The electronegativity difference (AEN) is calculated as: AEN = EN(Br) - EN(Sr) =2.96 - 0.95 =
2.01

A general rule in chemistry states that if the electronegativity difference between two atoms is
greater than 1.7, the bond is predominantly ionic.[4] With a AEN of 2.01, the bond between
strontium and bromine falls squarely into the ionic category. This large difference indicates that
valence electrons are not shared but are effectively transferred from the less electronegative
strontium atom to the more electronegative bromine atoms.[5]

Strontium, being in Group 2 of the periodic table, readily donates its two valence electrons to
achieve a stable electron configuration, forming a divalent cation (Sr2*).[6] Each bromine atom,
a member of Group 17, has seven valence electrons and readily accepts one electron to
complete its octet, forming a monovalent anion (Br~).[6] To maintain charge neutrality, one
strontium atom reacts with two bromine atoms, resulting in the chemical formula SrBr2.[5][6]

Resulting Ions
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Bromine (Br) Atom 1

@ Electron Transfer »e
M Bromine (Br) Atom 2

—0

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://byjus.com/chemistry/electronegativity-chart/
https://pubchem.ncbi.nlm.nih.gov/ptable/electronegativity/
https://www.webelements.com/strontium/electronegativity.html
https://byjus.com/chemistry/electronegativity-chart/
https://pubchem.ncbi.nlm.nih.gov/ptable/electronegativity/
https://www.gauthmath.com/solution/1814526862629014/Ionic-covalent-T-3-13-SrBr-pe
https://www.quora.com/What-is-the-type-of-bond-formed-between-the-elements-strontium-and-bromine
https://homework.study.com/explanation/will-strontium-and-bromine-form-an-ionic-compound-if-they-will-write-the-empirical-formula-and-name-of-the-compound-formed.html
https://homework.study.com/explanation/will-strontium-and-bromine-form-an-ionic-compound-if-they-will-write-the-empirical-formula-and-name-of-the-compound-formed.html
https://www.quora.com/What-is-the-type-of-bond-formed-between-the-elements-strontium-and-bromine
https://homework.study.com/explanation/will-strontium-and-bromine-form-an-ionic-compound-if-they-will-write-the-empirical-formula-and-name-of-the-compound-formed.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Figure 1. Electron transfer from Strontium to Bromine atoms.

Physicochemical Properties as Evidence of lonic
Bonding

The macroscopic properties of strontium bromide are consistent with those of a typical ionic
compound. These include a high melting point, high boiling point, and solubility in polar
solvents. These characteristics arise from the strong electrostatic forces (ionic bonds) that hold
the ions together in a rigid crystal lattice structure.[7][8]

Property Value Unit
Molar Mass (Anhydrous) 247.428 g/mol
Appearance White crystalline powder

Density (Anhydrous) 4.216 g/cm3
Melting Point 643 °C
Boiling Point 2,146 °C
Solubility in Water 107 g/100 mL
Solubility in Ethanol Soluble

Solubility in Diethyl Ether Insoluble

Table 1. Physicochemical Properties of Anhydrous Strontium Bromide (SrBrz).[9]

The high melting and boiling points indicate that a substantial amount of thermal energy is
required to overcome the strong electrostatic attractions between the Sr2* and Br~ ions in the
crystal lattice.[7] Furthermore, its high solubility in water, a polar solvent, is due to the favorable
ion-dipole interactions between the ions and water molecules, which are strong enough to
break down the lattice.[10] Conversely, it is insoluble in nonpolar solvents like diethyl ether.[10]
[11]
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Crystal Structure

At room temperature, anhydrous strontium bromide (a-SrBrz) adopts a tetragonal crystal
structure with the space group P4/n.[9][12] This structure consists of a highly ordered, three-
dimensional lattice of strontium and bromide ions.[9] The arrangement of ions is such that each
Srz* jon is coordinated to eight Br~ ions, and each Br~ ion is coordinated to four Sr2* ions,
maximizing electrostatic attraction and creating a stable, solid structure.[12] This type of
crystalline arrangement is a hallmark of ionic compounds.[13]

Experimental Protocols
Determination of Melting Point (Capillary Method)

The melting point of strontium bromide is a key indicator of its ionic nature and can be
determined using the capillary method with a melting point apparatus.[14][15]

Methodology:

Sample Preparation: A small amount of finely powdered, anhydrous strontium bromide is
packed into a capillary tube (sealed at one end) to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in the heating block of a melting point
apparatus, adjacent to a calibrated thermometer.

e Heating: The sample is heated rapidly to a temperature approximately 20°C below the
expected melting point (643°C). The heating rate is then reduced to 1-2°C per minute to
allow for thermal equilibrium.

o Observation: The temperature at which the first drop of liquid appears (T1) and the
temperature at which the entire sample becomes liquid (T2) are recorded.[8] For a pure ionic
compound like SrBrz, this melting range (T2 - T1) is typically very narrow (0.5-1.0°C).[15]
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Melting Point Determination Workflow
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Figure 2. Workflow for Melting Point Determination.

Determination of Solubility

The solubility of strontium bromide in different solvents confirms its polar, ionic character.

Methodology:
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e Solvent Selection: Prepare beakers containing measured volumes (e.g., 100 mL) of
deionized water (polar) and diethyl ether (nonpolar).[16][17]

e Solute Addition: Add a known mass of strontium bromide to each solvent incrementally
while stirring continuously at a constant temperature (e.g., 20°C).[16]

e Saturation Point: Continue adding the solute until no more dissolves, and a solid precipitate
remains. This is the saturation point.[18]

e Quantification: For the aqueous solution, the total mass of dissolved SrBr: is recorded to
calculate the solubility in g/100 mL. For the diethyl ether, the lack of dissolution is observed
and noted.[18][19]

Applications in Research and Drug Development

While the primary focus of this guide is the fundamental bonding nature of strontium bromide,
its properties have implications for specialized applications.

e Pharmaceutical Uses: Historically, strontium bromide has been used for its mild sedative
properties.[20]

e Medical Imaging: The high atomic number of strontium makes it a candidate for research into
novel contrast agents for X-ray-based imaging modalities like Computed Tomography (CT).
As a calcium analog, Sr2* can be taken up by bone tissue, offering potential for targeted
bone imaging.[21]

o Analytical Chemistry: It can be used as a precipitation agent in gravimetric analysis.[20]

Conclusion

Based on a substantial electronegativity difference of 2.01, characteristic physicochemical
properties such as a high melting point and solubility in polar solvents, and a defined ionic
crystal lattice structure, strontium bromide (SrBrz) is definitively classified as an ionic
compound. The bonding involves the complete transfer of two electrons from a strontium atom
to two bromine atoms, resulting in the formation of Sr2* and Br~ ions held together by strong
electrostatic forces. This fundamental understanding is crucial for its application in scientific
research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b079252#is-strontium-bromide-an-ionic-or-covalent-
compound]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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